Cas no 1697377-17-5 (methyl 4-amino-1-2-(dimethylamino)ethyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-2-(dimethylamino)ethyl-1H-pyrazole-3-carboxylate
• CAS No: 1697377-17-5
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5906857
• PubChem ID: 107344389
• Update Time: 2025-05-25

methyl 4-amino-1-2-(dimethylamino)ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-2-(dimethylamino)ethyl-1H-pyrazole-3-carboxylate
• EN300-1105877
• methyl 4-amino-1-[2-(dimethylamino)ethyl]-1H-pyrazole-3-carboxylate
• 1697377-17-5

• Inchi： 1S/C9H16N4O2/c1-12(2)4-5-13-6-7(10)8(11-13)9(14)15-3/h6H,4-5,10H2,1-3H3
• InChI Key： OHKBHDICCFKBJF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(CCN(C)C)N=1)N)=O

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.4Ų

Additional information on methyl 4-amino-1-2-(dimethylamino)ethyl-1H-pyrazole-3-carboxylate

Methyl 4-Amino-1-(2-Dimethylamino)Ethyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 4-amino-1-(2-dimethylamino)ethyl-1H-pyrazole-3-carboxylate, also known by its CAS registry number CAS No. 1697377-17-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include an amino group at position 4, a methyl ester group at position 3, and a side chain containing a dimethylamino group at position 1.

The synthesis of methyl 4-amino-1-(2-dimethylamino)ethyl-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, often utilizing intermediates such as hydrazones or imines. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of microwave-assisted synthesis or catalytic cross-coupling reactions has been reported to enhance the yield and purity of pyrazole derivatives. These methods not only streamline the synthesis process but also reduce the environmental footprint, aligning with the growing emphasis on green chemistry.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted the ability of methyl 4-amino-1-(2-dimethylamino)ethyl-1H-pyrazole-3-carboxylate to modulate key cellular pathways involved in cancer progression. For example, research published in the journal Nature Communications demonstrated that this compound can inhibit the activity of certain kinases associated with tumor growth and metastasis.

In addition to its pharmacological applications, methyl 4-amino-1-(2-dimethylamino)ethyl-1H-pyrazole-3-carboxylate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). A study conducted by researchers at Stanford University revealed that this compound exhibits favorable charge transport characteristics when incorporated into polymer blends, suggesting its utility in next-generation electronic devices.

The stability and reactivity of methyl 4-amino-1-(2-dimethylamino)ethyl-1H-pyrazole-3-carboxylate have also been subjects of recent investigations. Experimental data indicate that the compound is relatively stable under standard laboratory conditions but can undergo degradation upon exposure to strong oxidizing agents or extreme temperatures. These findings are crucial for optimizing storage conditions and ensuring the safety of handling procedures during large-scale production.

From an environmental perspective, understanding the fate and toxicity of methyl 4-amino-1-(2-dimethylamino)ethyl-1H-pyrazole-3-carboxylate is essential for assessing its potential impact on ecosystems. Preliminary studies suggest that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its effects on non-target organisms and to develop strategies for minimizing environmental exposure during industrial processes.

In conclusion, methyl 4-amino-1-(2-dimethylamino)ethyl-1H-pyrazole-3-carboxylate, with its CAS number CAS No. 1697377-17-5, represents a versatile molecule with diverse applications across multiple disciplines. Its chemical structure lends itself to innovative uses in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.